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Compound of Interest

Compound Name: 8-Bromo-7-methoxycoumarin

Cat. No.: B063402

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of 8-Bromo-7-methoxycoumarin, a specialized coumarin derivative. Adherence
to these guidelines is critical for ensuring a safe laboratory environment and compliance with
regulatory standards.

Core Safety and Handling Protocols

When managing 8-Bromo-7-methoxycoumarin, it is imperative to consult the specific Safety
Data Sheet (SDS) provided by the manufacturer. While a comprehensive SDS for this exact
compound is not publicly available, data from related coumarin derivatives, such as 4-
(Bromomethyl)-7-methoxycoumarin and 7-Methoxycoumarin, suggest that standard
precautions for handling chemical reagents should be strictly followed.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

o Body Protection: A lab coat or chemical-resistant apron is required.
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» Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-
approved respirator is recommended.

Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Ensure safety showers and eyewash stations are readily accessible.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 8-Bromo-7-
methoxycoumarin and related compounds. This information is crucial for a comprehensive

understanding of the compound's characteristics.

8-Bromo-7- 7- 4-(Bromomethyl)-7-
Property . . .
methoxycoumarin Methoxycoumarin methoxycoumarin
Molecular Formula C10H7BroO3[1] C10H803 C11H9BrO3
Molecular Weight 255.06 g/mol [1] 176.17 g/mol 269.09 g/mol
Appearance Not specified Beige powder/solid[2] Not specified
Melting Point Not specified 117 - 121 °C[2] Not specified
Skin
Skin Irritation Corrosion/Irritation
(Category 2), Eye (Category 2), Serious
Not explicitly Irritation (Category 2), Eye Damage/Eye
Hazards classified, but handle Specific target organ Irritation (Category 2),

as hazardous

toxicity - single
exposure (Category 3)

[3]

Specific target organ
toxicity (single
exposure) (Category
3)[3]

Experimental Disposal and Neutralization Protocols
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The disposal of 8-Bromo-7-methoxycoumarin must comply with federal, state, and local
hazardous waste regulations.[4][5][6][7] The Resource Conservation and Recovery Act (RCRA)
provides the framework for managing hazardous waste in the United States.[5][8]

Step 1: Waste ldentification and Segregation

e Hazardous Waste Determination: Based on the data for similar compounds, it is prudent to
treat 8-Bromo-7-methoxycoumarin as a hazardous waste.[3] A formal hazardous waste
determination should be conducted as per 40 CFR § 262.11.[8]

e Segregation: Do not mix 8-Bromo-7-methoxycoumarin waste with other waste streams. It
should be collected in a dedicated, properly labeled hazardous waste container.

Step 2: Containerization and Labeling

o Container: Use a chemically compatible, leak-proof container with a secure lid.

e Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "8-Bromo-7-methoxycoumarin,” and any other information required by your
institution's Environmental Health and Safety (EHS) department.

Step 3: On-Site Accumulation

o Storage: Store the waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

« Time Limits: Adhere to the accumulation time limits for your facility's generator status (e.g.,
Large Quantity Generator, Small Quantity Generator).[8]

Step 4: Off-Site Disposal

e Licensed Transporter: Arrange for pickup by a licensed hazardous waste transporter.[4][8]

o Manifest: A hazardous waste manifest must be completed to track the waste from your
facility to its final destination at a permitted Treatment, Storage, and Disposal Facility
(TSDF).[7][8]
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o Treatment: The TSDF will treat the waste to meet Land Disposal Restrictions (LDR) before

final disposal.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 8-Bromo-7-methoxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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